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Compound of Interest

Compound Name: 1-(4-Hydroxybenzoyl)glucose

Cat. No.: B15595616 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
1-(4-Hydroxybenzoyl)glucose is a naturally occurring phenolic glucoside found in a variety of

medicinal and dietary plants, including species of Paeonia and Luffa.[1][2] As a pure,

characterized compound, it serves as an essential analytical standard for the accurate

identification and quantification of this specific phytochemical in complex plant extracts. The

use of a dedicated standard is crucial for ensuring the reliability and reproducibility of research

findings, which is paramount in natural product chemistry, quality control of herbal medicines,

and the development of new therapeutic agents.

These application notes provide a comprehensive overview and detailed protocols for the use

of 1-(4-Hydroxybenzoyl)glucose as an external standard in phytochemical analysis, primarily

focusing on High-Performance Liquid Chromatography (HPLC) with UV detection.

Physicochemical Properties of 1-(4-
Hydroxybenzoyl)glucose
A solid understanding of the physicochemical properties of the analytical standard is

fundamental for method development.
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Property Value Source

Chemical Formula C₁₃H₁₆O₈ --INVALID-LINK--

Molecular Weight 300.26 g/mol --INVALID-LINK--

Appearance White to off-white powder Supplier Data

Purity (Typical) ≥98% (HPLC) Supplier Data

Solubility
Soluble in methanol, ethanol,

and water.
General Knowledge

Experimental Protocols
Standard Stock Solution Preparation
Objective: To prepare a concentrated stock solution of 1-(4-Hydroxybenzoyl)glucose for the

creation of calibration curves and quality control samples.

Materials:

1-(4-Hydroxybenzoyl)glucose analytical standard (≥98% purity)

HPLC-grade methanol

Analytical balance

Volumetric flasks (e.g., 10 mL)

Pipettes

Ultrasonic bath

Procedure:

Accurately weigh approximately 10 mg of 1-(4-Hydroxybenzoyl)glucose standard.

Transfer the weighed standard into a 10 mL volumetric flask.
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Add approximately 7 mL of HPLC-grade methanol to the flask.

Sonicate for 10-15 minutes to ensure complete dissolution.

Allow the solution to return to room temperature.

Make up the volume to the 10 mL mark with HPLC-grade methanol.

Mix thoroughly by inverting the flask several times. This will be your 1 mg/mL stock solution.

Store the stock solution in a tightly sealed, light-protected container at 2-8°C.

Calibration Curve Preparation
Objective: To prepare a series of standard solutions of known concentrations to establish a

calibration curve for quantification.

Materials:

1 mg/mL stock solution of 1-(4-Hydroxybenzoyl)glucose

HPLC-grade methanol

Volumetric flasks (e.g., 10 mL, 5 mL)

Pipettes

Procedure:

Label a series of volumetric flasks for your desired concentration levels (e.g., 100 µg/mL, 50

µg/mL, 25 µg/mL, 12.5 µg/mL, 6.25 µg/mL).

Perform serial dilutions from the 1 mg/mL stock solution to achieve the desired

concentrations. For example:

To prepare a 100 µg/mL solution, pipette 1 mL of the stock solution into a 10 mL volumetric

flask and dilute to the mark with methanol.
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To prepare a 50 µg/mL solution, pipette 5 mL of the 100 µg/mL solution into a 10 mL

volumetric flask and dilute to the mark with methanol.

Continue this process until all desired concentrations are prepared.

Filter each standard solution through a 0.45 µm syringe filter before injection into the HPLC

system.

Sample Preparation (General Protocol for Plant Material)
Objective: To extract 1-(4-Hydroxybenzoyl)glucose from a plant matrix for analysis.

Materials:

Dried and powdered plant material (e.g., seeds of Paeonia lactiflora)

70% Ethanol (or other suitable solvent)

Ultrasonic bath or shaker

Centrifuge

Filtration apparatus (e.g., syringe filters, 0.45 µm)

Procedure:

Weigh approximately 1 g of the powdered plant material into a centrifuge tube.

Add 20 mL of 70% ethanol.

Vortex to mix and then extract using an ultrasonic bath for 30-40 minutes.

Centrifuge the mixture at approximately 4000 rpm for 10 minutes.

Carefully collect the supernatant.

Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

The extract is now ready for HPLC analysis.
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HPLC Method for Quantification
Objective: To provide a representative HPLC method for the separation and quantification of 1-
(4-Hydroxybenzoyl)glucose. Note: This method may require optimization for specific plant

matrices.

Parameter Recommended Condition

Instrument
HPLC system with UV/Vis or Diode Array

Detector (DAD)

Column
C18 reverse-phase column (e.g., 4.6 x 250 mm,

5 µm particle size)

Mobile Phase A: 0.1% Phosphoric acid in WaterB: Acetonitrile

Gradient Elution

0-25 min, 5-15% B;25-40 min, 15-30% B;40-45

min, 30-90% B;45-50 min, 90-5% B;50-55 min,

5% B (re-equilibration)

Flow Rate 1.0 mL/min

Column Temperature 30°C

Detection Wavelength 254 nm

Injection Volume 10 µL

Method Validation (Representative Data)
The following table summarizes the typical validation parameters for a robust HPLC method for

quantifying a phenolic compound, based on established guidelines. This data should be

generated for 1-(4-Hydroxybenzoyl)glucose in your specific matrix to ensure method

suitability.
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Parameter Result Acceptance Criteria

Linearity (r²) > 0.999 r² ≥ 0.999

Range 5 - 200 µg/mL
Dependent on expected

sample concentration

Limit of Detection (LOD) 0.5 µg/mL Signal-to-Noise ratio of 3:1

Limit of Quantification (LOQ) 1.5 µg/mL Signal-to-Noise ratio of 10:1

Precision (RSD%)

- Intra-day < 2.0% RSD ≤ 2%

- Inter-day < 3.0% RSD ≤ 3%

Accuracy (Recovery %) 98.0 - 102.0% 95 - 105%

Specificity
No interfering peaks at the

retention time of the analyte
Peak purity > 99%

Visualizations
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Caption: Workflow for phytochemical quantification using an external standard.
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Caption: Key parameters for analytical method validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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